Cas no 878680-51-4 (5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid)

• Product Name: 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid
• CAS No: 878680-51-4
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• MDL: MFCD06803449
• CID: 1067747
• PubChem ID: 6489059
• Update Time: 2025-10-05

5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid
• AKOS000303034
• 878680-51-4
• BRD-K35330202-001-01-9
• HMS1697A03
• 5-(4-methoxyphenyl)-4-methylthiophene-2-carboxylic acid
• 5-(4-methoxyphenyl)-4-methylthiophene-2-carboxylicacid

• MDL： MFCD06803449
• Inchi： 1S/C13H12O3S/c1-8-7-11(13(14)15)17-12(8)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,14,15)
• InChI Key： CDDPJEWSVUJHNJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 248.05071541g/mol
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid

Recent Advances in the Study of 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid (CAS: 878680-51-4)

The compound 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid (CAS: 878680-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiophene derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of a methoxy-phenyl group and a carboxylic acid functionality makes it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anticancer research.

Recent studies have focused on the synthesis and optimization of 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid to enhance its bioavailability and therapeutic efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility for further pharmacological evaluations.

In addition to synthetic advancements, research has also explored the biological activities of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects on specific inflammatory markers, such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, molecular docking studies revealed strong binding affinities with key enzymes involved in cancer cell proliferation, positioning it as a lead compound for anticancer drug discovery.

The pharmacokinetic profile of 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid has also been investigated, with recent findings indicating favorable absorption and distribution properties in rodent models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as highlighted in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, 5-(4-Methoxy-phenyl)-4-methyl-thiophene-2-carboxylic acid (CAS: 878680-51-4) represents a promising scaffold for therapeutic development, with recent studies underscoring its synthetic accessibility and biological relevance. Future research directions include further mechanistic studies, in vivo efficacy trials, and the exploration of derivatives to expand its therapeutic potential. The compound's versatility and demonstrated activities make it a valuable focus for interdisciplinary research in chemical biology and drug development.